Cas no 89185-81-9 (2,4-Pentanedione, 3-(4-chlorophenyl)-)

2,4-Pentanedione, 3-(4-chlorophenyl)- structure
89185-81-9 structure
Product Name:2,4-Pentanedione, 3-(4-chlorophenyl)-
CAS No:89185-81-9
MF:C11H11ClO2
MW:210.656842470169
CID:609536
PubChem ID:11275844
Update Time:2025-04-19

2,4-Pentanedione, 3-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pentanedione, 3-(4-chlorophenyl)-
    • 3-(4-chlorophenyl)pentane-2,4-dione
    • DTXSID20460889
    • 89185-81-9
    • Inchi: 1S/C11H11ClO2/c1-7(13)11(8(2)14)9-3-5-10(12)6-4-9/h3-6,11H,1-2H3
    • InChI Key: NHEHCIPXCWKLBA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(C)=O)C(C)=O

Computed Properties

  • Exact Mass: 210.0447573g/mol
  • Monoisotopic Mass: 210.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų
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